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Compound of Interest

Compound Name: (+)-Dihydrorobinetin

Cat. No.: B15139074

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the flavonoid profile of Black Locust
(Robinia pseudoacacia) heartwood, a rich source of bioactive phenolic compounds. This
document details the major flavonoids present, their quantitative analysis, comprehensive
experimental protocols for their extraction and characterization, and insights into their biological

activities.

Core Flavonoid Constituents

The heartwood of Robinia pseudoacacia is distinguished by its high concentration of
flavonoids, primarily dihydrorobinetin and its oxidation product, robinetin. These compounds
are largely responsible for the wood's notable natural durability and resistance to decay. While
these two are the most abundant, other phenolic compounds, including resveratrol and
piceatannol, have also been identified, contributing to the heartwood's complex chemical profile
and biological activity.

Quantitative Analysis of Major Flavonoids

Various studies have quantified the flavonoid content in R. pseudoacacia heartwood, with
yields varying based on the extraction method and solvent system employed. The following
tables summarize the quantitative data from multiple research efforts, offering a comparative
look at the efficiency of different extraction protocols.
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Table 1: Total Phenolic and Flavonoid Content in Robinia pseudoacacia Heartwood Extracts

Total Total
Extraction Phenolics Flavonoids
Solvent Reference
Method (mglg dry (mglg dry
wood) wood)
90% Acetone
Soxhlet 38.7 - Vek et al. (2019)
(viv)
Maceration 90% Acetone
) - - Vek et al. (2019)
(stirred) (vIv)
o 90% Acetone
Sonication - - Vek et al. (2019)
(viv)
Supercritical CO2:EtOH:H20 49.2 Atwi-Ghaddar et
Fluid Extraction (80:16:4) ' al.

Table 2: Quantitative Yields of Dihydrorobinetin and Robinetin

Dihydrorobinet Robinetin

Extraction .
Solvent in (mgl/g dry (mglg dry Reference
Method
wood) wood)
Maceration
] Acetone 16.7 4.97 Vek et al.[1]
(stirred, 24h)
Supercritical Atwi-Ghaddar et
. _ CO2:EtOH:H20 38.46 -
Fluid Extraction al.[1]
Maceration
Ethanol-water 16.93 3.79 Vek et al.[1]

(stirred, 4h)

_ Methanol:water
Maceration (24h) 1:1) 32.3 7.8 Sanz et al.[1]

Experimental Protocols
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This section provides detailed methodologies for the extraction and analysis of flavonoids from
R. pseudoacacia heartwood, synthesized from various scientific studies.

Sample Preparation

e Source Material: Obtain heartwood from mature Robinia pseudoacacia trees.
» Drying: Air-dry the wood samples to a constant weight at room temperature.

e Grinding: Grind the dried heartwood into a fine powder (e.g., to pass through a 0.5 mm
screen) to increase the surface area for extraction.

Extraction Methodologies

Soxhlet extraction is a highly efficient method for exhaustive extraction.
o Apparatus: Soxhlet extractor, round-bottom flask, condenser.
» Solvent: Acetone, ethanol, or methanol, often in aqueous solutions (e.g., 90% v/v).[2]

e Procedure:

o

Place a known quantity of powdered heartwood (e.g., 10 g) in a cellulose thimble.
o Position the thimble inside the Soxhlet extractor.

o Fill the round-bottom flask with the chosen solvent (e.g., 250 mL).

o Heat the flask to the boiling point of the solvent.

o Allow the extraction to proceed for a set number of cycles or a specific duration (e.g., 8
hours).[3]

o After extraction, concentrate the solvent using a rotary evaporator to obtain the crude
extract.

UAE is a rapid extraction method that utilizes acoustic cavitation to enhance mass transfer.

e Apparatus: Ultrasonic bath or probe sonicator.
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» Solvent: Ethanol (e.g., 60% v/v) is often optimal.[4]
e Procedure:

o Combine the powdered heartwood with the solvent in a flask at a specific solid-to-liquid
ratio (e.g., 1:10 g/mL).[4]

o Place the flask in the ultrasonic bath or immerse the probe.
o Sonicate at a controlled temperature (e.g., 59°C) for a defined period (e.g., 30 minutes).[4]
o Filter the mixture to separate the extract from the solid residue.
o Concentrate the extract as needed.
Maceration is a simple and scalable extraction technique.
o Apparatus: Erlenmeyer flask, magnetic stirrer.
» Solvent: Methanol, ethanol, or acetone, often with water.
e Procedure:
o Suspend the powdered heartwood in the chosen solvent in a flask.

o Continuously stir the mixture at room temperature for an extended period (e.g., 24 hours).

[1]

o Filter the extract and concentrate it to yield the crude extract.

Analytical Methodologies

HPLC-DAD is the primary method for the separation and quantification of dihydrorobinetin and
robinetin.

o System: A standard HPLC system equipped with a diode-array detector.

e Column: A reversed-phase C18 column is typically used.[5]
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Mobile Phase: A gradient elution using a mixture of two solvents is common. For example:
o Solvent A: 0.1% Formic acid in water.[5]
o Solvent B: 0.1% Formic acid in methanol.[5]

Gradient Program: A typical gradient might be: 0-40 min, 35-100% B; 40-45 min, 100% B;
45-52 min, 100-35% B; 52-60 min, 35% B.[5]

Flow Rate: 1.0 mL/min.[5]

Detection: Monitor at wavelengths specific to the flavonoids of interest (e.g., 280 nm for
dihydrorobinetin and 366 nm for robinetin).[6]

Quantification: Use external standards of purified dihydrorobinetin and robinetin to create
calibration curves for accurate quantification.

GC-MS is useful for identifying a broader range of volatile and semi-volatile compounds in the
heartwood extract, often after derivatization.

System: A gas chromatograph coupled to a mass spectrometer.
Column: A non-polar or semi-polar capillary column (e.g., HP-5MS).
Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[7]

Temperature Program: An example program: initial temperature of 50°C for 5 min, then ramp
to 250°C at 20°C/min, and hold at 250°C.[7]

Injector Temperature: 250°C.[7]
lon Source: Electron Impact (El) at 70 eV.[7]

Identification: Compare the mass spectra of the detected compounds with spectral libraries
(e.g., NIST) and reference compounds.[7]

Visualizations
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Experimental Workflow

The following diagram illustrates a general workflow for the extraction and analysis of
flavonoids from Robinia pseudoacacia heartwood.
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Caption: Workflow for Flavonoid Extraction and Analysis.
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Logical Relationship of Bioactivity Screening

This diagram outlines the logical progression from extraction to the evaluation of the biological

activities of the heartwood extracts.
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Caption: Bioactivity Screening and Mechanistic Study Workflow.

Biological Activities

The flavonoids from R. pseudoacacia heartwood, particularly dihydrorobinetin and robinetin,

are well-documented for their potent biological activities.

» Antifungal Properties: These flavonoids are major contributors to the high natural durability of

the heartwood, exhibiting significant activity against a range of wood-decaying fungi.[8] The

ethyl acetate fraction of heartwood extract has shown moderate antifungal activity.[9]
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» Antioxidant Activity: The heartwood extracts are excellent free radical scavengers. The
antioxidant capacity is strongly correlated with the total phenolic content.[9][10] The ethyl
acetate fraction of the heartwood extract has demonstrated good antioxidant activity in
DPPH assays.[9]

While specific signaling pathways for the heartwood flavonoids are not yet extensively
elucidated in the literature, their structural similarities to other well-studied flavonoids like
guercetin and myricetin suggest potential interactions with key cellular signaling pathways
involved in inflammation and oxidative stress. Further research is warranted to explore these
mechanisms in detail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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heartwood]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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